Cas no 1340496-64-1 (3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one)

3-Amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one is a specialized pyrrolidine derivative featuring both an amino and a methoxymethyl functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The presence of the methoxymethyl group enhances solubility and reactivity, while the amino group provides a versatile handle for further derivatization. This compound is well-suited for applications in medicinal chemistry, where its scaffold can be utilized to design novel bioactive molecules. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in research and industrial settings.
3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one structure
1340496-64-1 structure
Product Name:3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one
CAS No:1340496-64-1
MF:C9H18N2O2
MW:186.251422405243
CID:4775242
Update Time:2025-06-15

3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-(3-(methoxymethyl)pyrrolidin-1-yl)propan-1-one
    • 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one
    • Inchi: 1S/C9H18N2O2/c1-13-7-8-3-5-11(6-8)9(12)2-4-10/h8H,2-7,10H2,1H3
    • InChI Key: UFKOOWFTHMZULR-UHFFFAOYSA-N
    • SMILES: O(C)CC1CN(C(CCN)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 173
  • XLogP3: -1
  • Topological Polar Surface Area: 55.6

3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one Pricemore >>

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Additional information on 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one

Introduction to 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 1340496-64-1)

3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 1340496-64-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its amine and ketone functional groups, as well as a pyrrolidine ring substituted with a methoxymethyl group. These structural features contribute to its potential biological activity and make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one consists of a central ketone group flanked by an amino group and a substituted pyrrolidine ring. The methoxymethyl substitution on the pyrrolidine ring adds steric bulk and influences the compound's conformational flexibility, which can affect its binding properties to biological targets. This structural complexity provides a foundation for exploring its potential as a lead compound in the development of novel therapeutic agents.

Recent research has highlighted the importance of small molecules with specific structural features in modulating various biological processes. For instance, compounds containing amine and ketone functionalities have shown promise in targeting protein-protein interactions (PPIs), which are critical for many cellular functions and disease pathways. 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one is one such molecule that has been investigated for its ability to modulate PPIs, particularly those involved in signal transduction pathways.

In the context of medicinal chemistry, the design and synthesis of small molecules that can selectively target specific protein interactions are crucial for developing effective therapies. The pyrrolidine ring in 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one provides a scaffold that can be modified to enhance binding affinity and selectivity. This flexibility allows researchers to optimize the compound's properties for specific therapeutic applications.

Clinical trials and preclinical studies have demonstrated the potential of compounds with similar structures to treat various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one exhibited potent anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation.

The pharmacokinetic properties of 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound has favorable solubility, stability, and bioavailability, which are essential for effective drug delivery. Additionally, its low toxicity profile makes it an attractive candidate for further development.

In terms of synthetic methods, several efficient routes have been developed to produce 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one. These methods typically involve multi-step reactions that allow for precise control over the substitution pattern and stereochemistry of the final product. The ability to synthesize this compound on a large scale is crucial for advancing its use in pharmaceutical research and development.

The potential applications of 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one extend beyond traditional drug discovery. Its unique chemical properties make it suitable for use in other areas of chemistry and biology, such as as a building block in organic synthesis or as a tool compound in biochemical assays. For example, researchers have utilized this compound as a scaffold to develop fluorescent probes for studying protein dynamics in living cells.

In conclusion, 3-amino-1-[3-(methoxymethyl)pyrrolidin-1-yl]propan-1-one (CAS No. 1340496-64-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for specific therapeutic needs.

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